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Compound of Interest

Compound Name:
2-Bromo-3-methylbutanoyl

chloride

Cat. No.: B2623398 Get Quote

An in-depth analysis of 2-Bromo-3-methylbutanoyl chloride, a significant chemical

compound in various research and development applications, is provided below. This guide

details its molecular structure and weight, offering valuable data for researchers, scientists, and

professionals in drug development.

Molecular Identity and Formula
2-Bromo-3-methylbutanoyl chloride is a derivative of butanoyl chloride. Its chemical

structure is characterized by a four-carbon chain with a carbonyl chloride group at the first

carbon, a bromine atom at the second, and a methyl group at the third. The systematic IUPAC

name for this compound is 2-bromo-3-methylbutanoyl chloride.[1] Its molecular formula is

C5H8BrClO.[1][2][3][4]

Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The table below outlines the atomic weights of the elements in 2-Bromo-3-methylbutanoyl
chloride.
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Element Symbol Count
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 5 12.011 60.055

Hydrogen H 8 1.008 8.064

Bromine Br 1 79.904[5][6][7] 79.904

Chlorine Cl 1 35.453[8][9] 35.453

Oxygen O 1
15.999[10][11]

[12]
15.999

Total 199.475

Based on the individual atomic weights, the calculated molecular weight of 2-Bromo-3-
methylbutanoyl chloride is approximately 199.475 g/mol . This value is consistent with

published data, which reports the molecular weight as 199.47 g/mol .[1][2][3]

Molecular Structure Visualization
To further elucidate the molecular structure, a 2D diagram has been generated using the

Graphviz DOT language. This visualization provides a clear representation of the atomic

arrangement and bonding within the 2-Bromo-3-methylbutanoyl chloride molecule.
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Caption: 2D structure of 2-Bromo-3-methylbutanoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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